Cas no 1806483-31-7 (4-Formyl-1H-benzimidazole-5-acetonitrile)

• Product Name: 4-Formyl-1H-benzimidazole-5-acetonitrile
• CAS No: 1806483-31-7
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 4825215
• Update Time: 2025-06-07

4-Formyl-1H-benzimidazole-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1H-benzimidazole-5-acetonitrile

• Inchi： 1S/C10H7N3O/c11-4-3-7-1-2-9-10(8(7)5-14)13-6-12-9/h1-2,5-6H,3H2,(H,12,13)
• InChI Key： QJQUODPRJVGMNK-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC#N)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 0.6
• Topological Polar Surface Area: 69.5

Additional information on 4-Formyl-1H-benzimidazole-5-acetonitrile

Introduction to 4-Formyl-1H-benzimidazole-5-acetonitrile (CAS No. 1806483-31-7)

4-Formyl-1H-benzimidazole-5-acetonitrile, with the chemical identifier CAS No. 1806483-31-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 4-formyl-1H-benzimidazole-5-acetonitrile, particularly the presence of both a formyl group and an acetonitrile moiety, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzimidazole core is a privileged scaffold in drug discovery, with numerous examples of benzimidazole derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The formyl group (CHO) in 4-formyl-1H-benzimidazole-5-acetonitrile serves as a reactive handle for further functionalization, enabling the attachment of diverse pharmacophores through condensation reactions or nucleophilic additions. This reactivity has been leveraged in the development of novel compounds targeting specific biological pathways.

Recent research has highlighted the importance of 4-formyl-1H-benzimidazole-5-acetonitrile in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating benzimidazole-based chelators for metal-binding applications, which are crucial in targeted drug delivery systems. The acetonitrile group (CN) not only contributes to the solubility and stability of the compound but also provides a site for further chemical modifications, such as nitrile hydrolysis or reduction to amine functionalities.

In the realm of medicinal chemistry, 4-formyl-1H-benzimidazole-5-acetonitrile has been explored as a precursor for developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating the benzimidazole moiety into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. The formyl group allows for facile coupling with amino acid side chains or other heterocycles, facilitating the construction of potent kinase inhibitors with improved pharmacokinetic profiles.

Moreover, 4-formyl-1H-benzimidazole-5-acetonitrile has shown promise in the development of antimicrobial agents. The benzimidazole scaffold is known to interact with bacterial DNA gyrase and topoisomerase II, enzymes essential for bacterial replication. By modifying the substituents on the benzimidazole ring, researchers can fine-tune the antimicrobial activity against resistant strains. The formyl group can be used to introduce electron-withdrawing effects that enhance binding interactions with bacterial targets.

The compound's structural flexibility also makes it a valuable building block for designing molecules with enhanced bioavailability. For example, computational studies have suggested that 4-formyl-1H-benzimidazole-5-acetonitrile derivatives can be optimized for better oral absorption by incorporating lipophilic groups or hydrogen bond donors/acceptors at strategic positions. These modifications aim to improve solubility and permeability across biological membranes, ensuring efficient delivery to target tissues.

Advances in synthetic methodologies have further expanded the applications of 4-formyl-1H-benzimidazole-5-acetonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups at various positions on the benzimidazole ring. These reactions provide access to a diverse library of derivatives that can be screened for biological activity.

In conclusion, 4-formyl-1H-benzimidazole-5-acetonitrile (CAS No. 1806483-31-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.